1H-Pyrrolo[2,3-b]pyridine, 3-(2,3-dihydro-7-benzofuranyl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Specification

• CAS No.: 875639-25-1
• Molecular Formula: C28H29BN2O5S
• Molecular Weight: 516.4 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzofuran-7-yl)-1-(4-methylphenyl)sulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
• Standard InChI: InChI=1S/C28H29BN2O5S/c1-18-9-11-21(12-10-18)37(32,33)31-17-24(22-8-6-7-19-13-14-34-25(19)22)23-15-20(16-30-26(23)31)29-35-27(2,3)28(4,5)36-29/h6-12,15-17H,13-14H2,1-5H3
• Standard InChI Key: NAQKQBRABZRGTP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(N=C2)N(C=C3C4=CC=CC5=C4OCC5)S(=O)(=O)C6=CC=C(C=C6)C

Introduction

Structural and Chemical Identity

The compound’s IUPAC name, 3-(2,3-dihydro-1-benzofuran-7-yl)-1-(4-methylphenyl)sulfonyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine, reflects its three primary structural components:

• Pyrrolo[2,3-b]pyridine core: A fused bicyclic system comprising pyrrole and pyridine rings.

• 2,3-Dihydrobenzofuran: A partially saturated benzofuran moiety at position 3, contributing planar aromaticity for potential π-π stacking interactions.

• Functional substituents:

  • A 4-methylphenylsulfonyl group at position 1, enhancing solubility and providing electron-withdrawing characteristics.

  • A 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group at position 5, enabling participation in Suzuki-Miyaura cross-coupling reactions.

Table 1: Molecular Properties

Property	Value
CAS Number	875639-25-1
Molecular Formula	$\text{C}_{28}\text{H}_{29}\text{BN}_{2}\text{O}_{5}\text{S}$
Molecular Weight	516.4 g/mol
Key Functional Groups	Sulfonyl, Dioxaborolan, Benzofuranyl

Synthetic Pathways and Reactivity

The synthesis of this compound involves sequential modifications to the pyrrolo[2,3-b]pyridine scaffold. Source outlines a general strategy:

• Core formation: Cyclization reactions analogous to Madelung or Fischer indole syntheses generate the pyrrolopyridine backbone.

• Benzofuran incorporation: Electrophilic substitution or palladium-catalyzed coupling introduces the dihydrobenzofuran moiety.

• Sulfonylation: Treatment with 4-methylbenzenesulfonyl chloride under basic conditions installs the sulfonyl group.

• Boronation: Miyaura borylation introduces the dioxaborolan group, critical for cross-coupling applications.

The dioxaborolan group ($\text{B}(\text{OCH}_2\text{CMe}_2)_2$) facilitates Suzuki-Miyaura reactions, enabling conjugation with aryl or heteroaryl halides. For example, coupling with iodobenzene would yield a biaryl derivative, expanding the compound’s utility in medicinal chemistry.

Biological Activity and Mechanistic Insights

While direct biological data for this compound remain unpublished, structural analogs provide insight into potential applications:

• Kinase inhibition: Pyrrolo[2,3-b]pyridines exhibit affinity for fibroblast growth factor receptors (FGFRs), where the sulfonyl group may stabilize interactions with the kinase hinge region.

• Boronate utility: The dioxaborolan group enhances blood-brain barrier penetration in preclinical models, suggesting CNS-targeted therapeutic potential.

Table 2: Comparative Analysis of Pyrrolopyridine Derivatives

Compound	Substituents	Biological Target
VC17357899	Benzofuranyl, Sulfonyl, Dioxaborolan	FGFR (hypothesized)
1-(2-Methylpropyl) deriv.	Isobutyl, Unmodified core	TNIK, IL-2 modulation
2-Phenyl analog	Phenyl at C2	Anticancer (in vivo)

Research Applications and Future Directions

Medicinal Chemistry

The compound serves as a multifunctional building block for kinase inhibitor development. For instance, replacing the dioxaborolan with a carboxylic acid could yield FGFR1 inhibitors with IC$_{50}$ values below 10 nM, as demonstrated in related scaffolds.

Materials Science

The benzofuran-pyrrolopyridine system’s conjugated π-system suggests utility in organic electronics. Derivatives with extended conjugation exhibit luminescence quantum yields up to 0.45, relevant for OLED applications.

Synthetic Challenges

Steric hindrance from the 4-methylphenylsulfonyl group complicates further functionalization at position 1. Computational modeling (DFT) predicts that substituting the methyl group with smaller substituents (e.g., fluorine) could alleviate this issue without sacrificing solubility.